Cas no 19329-89-6 (Propanoic acid,2-hydroxy-, 3-methylbutyl ester)

Propanoic acid,2-hydroxy-, 3-methylbutyl ester Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, 3-methylbutyl ester
• Isoamyl Lactate
• 3-methylbutyl 2-hydroxypropanoate
• 6-Piperidinopurine
• CRORGGSWAKIXSA-UHFFFAOYSA
• Isoamyllactat
• Isopentyl lactate
• Isopentyllactat
• Lactic Acid Isoamyl Ester
• lactic acid isopentyl ester
• Milchsaeureisoamylester
• Milchsaeure-isopentylester
• Einecs 242-966-8
• 3-Methylbutyl lactate
• Isopentyl 2-hydroxypropanoate
• 2-Hydroxypropionic acid isopentyl ester
• lacticacidisopentylester
• lacticacidisoamylester:98%
• +Expand

• MDL： MFCD00046638
• InChIKey： CRORGGSWAKIXSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O3/c1-6(2)4-5-11-8(10)7(3)9/h6-7,9H,4-5H2,1-3H3
• SMILES： CC(C)CCOC(=O)C(C)O

Computed Properties

• Exact Mass: 160.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.95650
• PSA: 46.53000
• Refractive Index: 1.4220-1.4250
• Boiling Point: 202°C(lit.)
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.96

Propanoic acid,2-hydroxy-, 3-methylbutyl ester Security Information

• RTECS：PA2625000
• WGK Germany：2
• Risk Phrases：22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1557
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

Propanoic acid,2-hydroxy-, 3-methylbutyl ester Customs Data

• HS CODE：2918110000
• Customs Data：

  China Customs Code:

  2918110000

  Overview:

  2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters